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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction PS-1145 is a potent and selective small molecule inhibitor of IκB kinase β (IKKβ), a

critical enzyme in the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] By targeting

IKKβ, PS-1145 prevents the phosphorylation and subsequent degradation of IκBα, the

inhibitory protein that sequesters NF-κB in the cytoplasm.[2] This action blocks NF-κB

activation and the transcription of downstream genes involved in inflammation, cell survival,

and immune responses.[2][3][4] Given its role in critical cellular processes, the precise and

consistent delivery of active PS-1145 in experimental settings is paramount. This application

note provides a summary of known stability data, protocols for solution preparation and

storage, and a general methodology for conducting long-term stability assessments to ensure

experimental reproducibility and accuracy.

Summary of PS-1145 Stability and Storage
The stability of PS-1145 is highly dependent on its physical state (solid vs. solution) and the

storage conditions. While specific kinetic degradation data in various solutions is not

extensively published, the following tables summarize the manufacturer's recommendations

and best practices derived from available literature.

Table 1: Storage and Stability of Solid PS-1145
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Parameter Recommendation Stability Period

Storage Temperature -20°C ≥ 3-4 years[1][5]

Container Tightly sealed vial Not specified

Environment Dry, protected from light Not specified

Table 2: Solubility and Stock Solution Recommendations

Solvent Concentration
Storage
Temperature

Recommended
Duration

DMSO
10 mg/mL[1] or 64

mg/mL[5]
-20°C

Up to 1 month is a

general guideline for

bioactive solutions;

some sources suggest

up to 1 year.[6] It is

best practice to use as

soon as possible.

Note: For optimal results, use fresh, anhydrous DMSO, as moisture can reduce solubility.[5] It

is strongly recommended that aqueous working solutions be prepared fresh from a DMSO

stock solution on the day of use.[6]

PS-1145 Mechanism of Action: Inhibition of the NF-
κB Pathway
PS-1145 exerts its biological effect by directly inhibiting the IKK complex, a central node in the

canonical NF-κB signaling cascade. The diagram below illustrates this pathway and the specific

point of inhibition by PS-1145.
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PS-1145 inhibits the IKK complex, preventing NF-κB activation.

Experimental Protocols
Protocol 3.1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a concentrated stock solution of PS-1145, which can

be further diluted for various experimental applications.

Materials:

PS-1145 solid (Formula Weight: 322.75 g/mol )[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, tightly sealing vials (e.g., cryogenic vials)

Calibrated analytical balance and appropriate weighing vessel

Vortex mixer
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Procedure:

Pre-use Equilibration: Allow the vial of solid PS-1145 to equilibrate to room temperature for

at least 60 minutes before opening to prevent condensation of atmospheric moisture.

Weighing: Carefully weigh out the desired amount of PS-1145 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.23 mg of PS-1145.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For the

example above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., 37°C) or sonication can be used to aid dissolution if necessary.[6]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials. Store immediately at -20°C, protected from light. This minimizes freeze-

thaw cycles which can degrade the compound.

Protocol 3.2: General Methodology for Long-Term
Stability Assessment
This protocol provides a general framework for researchers to determine the stability of PS-
1145 in a specific solvent or buffer system over time. The primary analytical method used is

High-Performance Liquid Chromatography (HPLC), which can separate and quantify the parent

compound from its degradants.

Objective: To quantify the degradation of PS-1145 in a specific solution under defined storage

conditions (e.g., temperature, light exposure) over a set period.

Workflow Diagram:
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Workflow for assessing the long-term stability of PS-1145 in solution.
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Procedure:

Solution Preparation: Prepare a solution of PS-1145 at the desired concentration in the

solvent or buffer of interest, as described in Protocol 3.1.

Initial Analysis (T=0): Immediately after preparation, analyze triplicate samples of the solution

via a validated HPLC method to establish the initial concentration (100% reference point).

Storage: Aliquot the remaining solution into multiple sealed vials, sufficient for all planned

time points and conditions. Store these vials under the conditions to be tested (e.g., -20°C,

4°C, room temperature; protected from light vs. exposed to light).

Time-Point Sampling: At predetermined intervals (e.g., 24 hours, 7 days, 14 days, 30 days,

60 days), retrieve vials from each storage condition.

Sample Analysis: Allow the samples to equilibrate to room temperature and analyze in

triplicate using the same HPLC method as for the T=0 sample.

Data Analysis:

Measure the peak area of the intact PS-1145.

Calculate the percentage of PS-1145 remaining at each time point relative to the T=0

average peak area.

Plot the percentage of remaining PS-1145 versus time for each condition. The shelf-life is

often defined as the time at which the concentration drops below 90% of the initial value.

[7]

Recommendations and Best Practices
Solid Storage: PS-1145 powder is stable for years when stored correctly at -20°C.[1][5]

Stock Solutions: Prepare concentrated stock solutions in anhydrous DMSO. Aliquot into

single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to one

month as a conservative guideline.
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Working Solutions: Always prepare aqueous working solutions fresh from the stock solution

on the day of the experiment.[6] The stability of PS-1145 in aqueous buffers is not well

characterized and is likely to be significantly shorter than in DMSO.

Verification: For long-term or critical studies, it is advisable to perform a stability assessment

in your specific experimental buffer using a method similar to the one outlined in Protocol 3.2

to ensure the compound's integrity throughout the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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